Cas no 26048-69-1 (4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate)
4-O-Benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate is a protected derivative of L-aspartic acid, designed for selective functionalization in peptide synthesis and organic transformations. The 4-O-benzyl and 1-O-(4-nitrophenyl) ester groups provide orthogonal protection, enabling controlled deprotection under mild conditions. The tert-butoxycarbonyl (Boc) group safeguards the amino functionality, ensuring stability during reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and as a chiral building block for asymmetric synthesis. Its well-defined reactivity profile allows for efficient coupling and selective modifications, making it a valuable intermediate in pharmaceutical and biochemical research. The product is typically characterized by high purity and consistent performance in synthetic applications.
![4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate structure](https://ossimg.kuujia.com/scimg/26500/26048-69-1x500.png)
26048-69-1 structure
Product Name:4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
CAS No:26048-69-1
MF:C22H24N2O8
MW:444.434566497803
MDL:MFCD00038122
CID:94269
Update Time:2025-06-07
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Chemical and Physical Properties
Names and Identifiers
-
- 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
- Boc-Asp(OBzl)-ONp
- Boc-L-Asp(Bzl)-ONp
- Boc-L-Aspartic Acid 4-Benzyl 1-(4-Nitrophenyl)Ester
- 4-nitrophenyl phenylmethyl (2S)-2-[(tert-butoxy)carbonylamino]butane-1,4-dioat e
- AG-E-81026
- Asparticacid, N-carboxy-, 4-benzyl N-tert-butylp-nitrophenyl ester, L- (8CI)
- N-(tert-Butyloxycarbonyl)aspartic acid b-benzyl p-nitrophenyl ester
- N-(tert-Butyloxycarbonyl)-L-asparticacid 4-benzyl p-nitrophenyl ester
- PubChem14930
- ST5
-
- MDL： MFCD00038122
- Inchi： 1S/C22H24N2O8/c1-22(2,3)32-21(27)23-18(13-19(25)30-14-15-7-5-4-6-8-15)20(26)31-17-11-9-16(10-12-17)24(28)29/h4-12,18H,13-14H2,1-3H3,(H,23,27)/t18-/m0/s1
- InChI Key： GKRBDGLUYWLXAX-SFHVURJKSA-N
- SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 444.15300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 13
Experimental Properties
- Density: 1.277
- Melting Point: 106 ºC
- PSA: 136.75000
- LogP: 4.44110
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Security Information
- WGK Germany：3
- FLUKA BRAND F CODES：8
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB258778-5 g |
N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-benzyl ester alpha-p-nitrophenyl ester (Boc-L-Asp(OBzl)-ONp); . |
26048-69-1 | 5 g |
€67.50 | 2023-07-20 | ||
| abcr | AB258778-25 g |
N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-benzyl ester alpha-p-nitrophenyl ester (Boc-L-Asp(OBzl)-ONp); . |
26048-69-1 | 25 g |
€150.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | D768814-1g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | 98% | 1g |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | D768814-2g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | 98% | 2g |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | D768814-5g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | 98% | 5g |
$300 | 2024-06-07 | |
| eNovation Chemicals LLC | D768814-10g |
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester |
26048-69-1 | 98% | 10g |
$530 | 2024-06-07 | |
| AAPPTec | ABD112-5g |
Boc-Asp(OBzl)-ONp |
26048-69-1 | 5g |
$100.00 | 2025-08-06 | ||
| AAPPTec | ABD112-25g |
Boc-Asp(OBzl)-ONp |
26048-69-1 | 25g |
$300.00 | 2025-08-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285167-5 g |
Boc-L-Asp(Bzl)-ONp, |
26048-69-1 | 5g |
￥880.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285167A-25 g |
Boc-L-Asp(Bzl)-ONp, |
26048-69-1 | 25g |
￥1,955.00 | 2023-07-11 |
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:26048-69-1)4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
Order Number:A1150362
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:12
Price ($):556.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:26048-69-1)BOC-ASP(OBZL)-ONP
Order Number:LE6716
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Related Literature
-
1. Amino acids and peptides. Part 19. Synthesis of β-1- and β-2-adamantyl aspartates and their evaluation for peptide synthesisYoshio Okada,Shin Iguchi J. Chem. Soc. Perkin Trans. 1 1988 2129
26048-69-1 (4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:26048-69-1)4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
Purity:99%
Quantity:500g
Price ($):556.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:26048-69-1)BOC-ASP(OBZL)-ONP
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry